Cas no 99841-68-6 (3-Piperidinol, 1-(4-nitrophenyl)-)

3-Piperidinol, 1-(4-nitrophenyl)- structure
99841-68-6 structure
Product Name:3-Piperidinol, 1-(4-nitrophenyl)-
CAS No:99841-68-6
MF:C11H14N2O3
MW:222.240462779999
CID:1993003
PubChem ID:4417428
Update Time:2025-04-21

3-Piperidinol, 1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinol, 1-(4-nitrophenyl)-
    • 1-(4-nitrophenyl)-3-Piperidinol
    • 1-(4-nitrophenyl)piperidin-3-ol
    • 99841-68-6
    • AKOS006457556
    • DA-30923
    • DTXSID60403053
    • 4-(3-Hydroxypiperidin-1-yl)nitrobenzene
    • SCHEMBL2018527
    • QZGBEKMQNFGXSX-UHFFFAOYSA-N
    • 3-?Hydroxy-?1-?(4-?nitrophenyl)?piperidine
    • 3-hydroxy-1-(4-nitrophenyl)piperidine
    • A1-00518
    • Inchi: 1S/C11H14N2O3/c14-11-2-1-7-12(8-11)9-3-5-10(6-4-9)13(15)16/h3-6,11,14H,1-2,7-8H2
    • InChI Key: QZGBEKMQNFGXSX-UHFFFAOYSA-N
    • SMILES: OC1CN(C2C=CC(=CC=2)[N+](=O)[O-])CCC1

Computed Properties

  • Exact Mass: 222.10044231Da
  • Monoisotopic Mass: 222.10044231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.3Ų
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